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Compound of Interest

Compound Name: 2,4-Diethyl-1,5-pentanediol

Cat. No.: B1339001

An In-depth Technical Guide on the Physical Properties of 2,4-Diethyl-1,5-pentanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,4-
diethyl-1,5-pentanediol. The information is curated for researchers, scientists, and
professionals in drug development who may utilize this compound as a chemical intermediate
or in formulation studies. This document presents quantitative data in a structured format,
details relevant experimental methodologies, and includes graphical representations of its
synthesis and application workflows.

Chemical Identity

2,4-diethyl-1,5-pentanediol is a branched-chain diol with the chemical formula C9H2002.[1]
[2] It possesses two primary hydroxyl groups, which contribute to its utility in various chemical
syntheses, particularly as a monomer in the production of polyesters and polyurethanes.[3]

Synonyms: 1,5-Pentanediol, 2,4-diethyl-; PD-9[1][2]

Quantitative Physical Properties

The following table summarizes the key physical properties of 2,4-diethyl-1,5-pentanediol,
compiled from various sources.
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Property Value Units
Molecular Weight 160.25 g/mol
Boiling Point 150 (at 5 mmHgQ) °C
264 °C

Density 0.95 g/cm3
Flash Point 143 °C
Refractive Index 1.4590 to 1.4630

Solubility in Water 1.9 (at 20°C) 0/100g
Vapor Pressure 0.00224 (at 25°C) mmHg

Note: Variations in reported values may be attributed to different experimental conditions and
purity levels.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2,4-diethyl-
1,5-pentanediol are not extensively published. However, standard methodologies for organic
liquids can be applied.

Determination of Boiling Point

The boiling point of a high-boiling liquid like 2,4-diethyl-1,5-pentanediol can be determined
using a distillation method or a capillary method under reduced pressure.

o Apparatus: A distillation apparatus including a round-bottom flask, a condenser, a
thermometer, and a receiving flask, or a Thiele tube setup for the capillary method. A vacuum
pump is required for measurements at reduced pressure.

e Procedure (Distillation Method):

o A sample of 2,4-diethyl-1,5-pentanediol is placed in the distillation flask along with boiling
chips.
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o The apparatus is assembled, and the pressure is reduced to the desired level (e.g., 5
mmHg).

o The sample is heated, and the temperature is recorded when the vapor and liquid are in
equilibrium, indicated by a steady temperature reading on the thermometer as the liquid

condenses.

Determination of Density

The density of liquid 2,4-diethyl-1,5-pentanediol can be determined by measuring the mass of

a known volume.
o Apparatus: A pycnometer or a graduated cylinder and an analytical balance.
e Procedure:

o The mass of a clean, dry pycnometer is accurately measured.

o The pycnometer is filled with 2,4-diethyl-1,5-pentanediol, ensuring no air bubbles are
present.

o The mass of the filled pycnometer is measured.

o The volume of the pycnometer is determined by repeating the procedure with a liquid of
known density, such as deionized water.

o The density is calculated by dividing the mass of the 2,4-diethyl-1,5-pentanediol by its
volume.

Determination of Refractive Index

The refractive index, a measure of how light propagates through the substance, is determined

using a refractometer.
o Apparatus: An Abbe refractometer or a digital refractometer.

e Procedure:
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[e]

The refractometer is calibrated using a standard of known refractive index.

o

A few drops of 2,4-diethyl-1,5-pentanediol are placed on the prism of the refractometer.

[¢]

The instrument is adjusted to bring the dividing line between the light and dark fields into
focus at the crosshairs.

[¢]

The refractive index is read from the scale, and the temperature is recorded.

Determination of Solubility in Water

A gualitative or quantitative determination of solubility can be performed.
o Apparatus: Test tubes, a vortex mixer, and an analytical balance.
e Procedure (Quantitative):
o A specific volume of deionized water is placed in a test tube.
o Small, accurately weighed portions of 2,4-diethyl-1,5-pentanediol are added to the water.

o The mixture is agitated vigorously after each addition until no more of the substance
dissolves.

o The total mass of the dissolved substance is used to calculate the solubility in g/100g of
water.

Synthesis and Application Workflows

2,4-diethyl-1,5-pentanediol is synthesized from ethylhexenal and formaldehyde, followed by
hydrogenation. Its primary application is as a diol monomer in the synthesis of polymers like
polyesters.
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Caption: Synthesis workflow of 2,4-diethyl-1,5-pentanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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